Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate

• CAS No.: 62054-30-2
• Molecular Formula: C32H56O5Sn
• Molecular Weight: 639.5 g/mol
• IUPAC Name: 2-O-[dibutyl(octoxy)stannyl] 1-O-octyl benzene-1,2-dicarboxylate
• InChI: InChI=1S/C16H22O4.C8H17O.2C4H9.Sn/c1-2-3-4-5-6-9-12-20-16(19)14-11-8-7-10-13(14)15(17)18;1-2-3-4-5-6-7-8-9;2*1-3-4-2;/h7-8,10-11H,2-6,9,12H2,1H3,(H,17,18);2-8H2,1H3;2*1,3-4H2,2H3;/q;-1;;;+2/p-1
• InChI Key: RIYHSQMYFRCGBB-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)O[Sn](CCCC)(CCCC)OCCCCCCCC

Description

Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate is a complex organotin compound Organotin compounds are characterized by the presence of tin atoms bonded to carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate typically involves the reaction of octyl benzoate with dibutyltin oxide in the presence of an appropriate solvent. The reaction is carried out under controlled temperature and pressure conditions to ensure the formation of the desired product. The reaction can be represented as follows:

[ \text{Octyl benzoate} + \text{Dibutyltin oxide} \rightarrow \text{Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate} ]

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. The reaction conditions are optimized to maximize the yield and minimize the formation of by-products.

Chemical Reactions Analysis

Types of Reactions

Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one or more of its substituents are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce simpler organotin compounds.

Scientific Research Applications

Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of polymers, coatings, and other materials.

Mechanism of Action

The mechanism by which Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological and chemical effects. The specific pathways involved depend on the context of its application.

Comparison with Similar Compounds

Similar Compounds

• Dibutyltin dilaurate
• Tributyltin oxide
• Octyl tin oxide

Uniqueness

Octyl 2-({[dibutyl(octyloxy)stannyl]oxy}carbonyl)benzoate is unique due to its specific structure, which imparts distinct chemical and physical properties. Its combination of octyl and benzoate groups, along with the organotin core, makes it suitable for specialized applications that similar compounds may not be able to fulfill.